Cas no 197439-23-9 (3-Bromo-4'-(thiomethyl)benzophenone)

• Product Name: 3-Bromo-4'-(thiomethyl)benzophenone
• CAS No: 197439-23-9
• MF: C₁₄H₁₁BrOS
• MW: 307.205541849136
• CID: 872613
• Update Time: 2026-04-29

3-Bromo-4'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)[4-(methylsulfanyl)phenyl]methanone
• 3-BroMo-4'-(Methylthio)benzophenone
• 3-Bromo-4'-(thiomethyl)benzophenone
• 3-bromo-4'-methylthiobenzophenone

• Inchi： InChI=1S/C14H11BrOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
• InChI Key： QODWEMIHVHUNFU-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)Br

Computed Properties

• Exact Mass: 305.97100
• Monoisotopic Mass: 305.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.48
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.662
• PSA: 42.37000
• LogP: 4.40200

Additional information on 3-Bromo-4'-(thiomethyl)benzophenone

Professional Introduction to 3-Bromo-4'-(thiomethyl)benzophenone (CAS No. 197439-23-9)

3-Bromo-4'-(thiomethyl)benzophenone, with the chemical formula C₁₃H₇BrOS, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile applications in synthetic chemistry and its potential in the development of novel bioactive molecules. The presence of both bromine and thiomethyl functional groups makes it a valuable intermediate for further derivatization, enabling the creation of complex structures with tailored biological activities.

The CAS number 197439-23-9 uniquely identifies this compound and distinguishes it from other benzophenone derivatives. This numbering system ensures precise identification and facilitates accurate tracking in scientific literature, patents, and commercial transactions. The molecular structure of 3-Bromo-4'-(thiomethyl)benzophenone consists of a benzophenone core substituted with a bromine atom at the third position and a thiomethyl group at the para position relative to the bromine substituent. This specific arrangement contributes to its reactivity and makes it a compelling candidate for various synthetic pathways.

In recent years, the demand for specialized intermediates like 3-Bromo-4'-(thiomethyl)benzophenone has increased significantly, driven by advancements in drug discovery and material science. The compound's ability to serve as a precursor for more complex molecules has made it indispensable in medicinal chemistry. Researchers have leveraged its unique structural features to develop new therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most intriguing aspects of 3-Bromo-4'-(thiomethyl)benzophenone is its role in cross-coupling reactions, particularly Suzuki-Miyaura coupling. The bromine atom at the third position facilitates palladium-catalyzed reactions with boronic acids or esters, enabling the formation of carbon-carbon bonds with high efficiency. This reaction is widely used in organic synthesis to construct biaryl systems, which are prevalent in many biologically active compounds. The thiomethyl group further enhances its utility by providing a handle for subsequent functionalization, such as oxidation or substitution reactions.

Recent studies have highlighted the potential of 3-Bromo-4'-(thiomethyl)benzophenone in the development of photodynamic therapy (PDT) agents. PDT involves the use of photosensitizers that, upon exposure to light, generate reactive oxygen species that damage target cells. The benzophenone core is known for its photosensitizing properties, and modifications such as bromination and thiomethylation can fine-tune its photophysical characteristics. Preliminary research suggests that derivatives of this compound exhibit promising PDT activity against cancer cells, making them attractive candidates for further clinical investigation.

The agrochemical industry has also shown interest in 3-Bromo-4'-(thiomethyl)benzophenone due to its potential as a precursor for novel pesticides. The structural motifs present in this compound are known to contribute to pesticidal activity by interfering with essential biological processes in pests. By modifying its functional groups, researchers can develop compounds with enhanced efficacy and reduced environmental impact. This aligns with the growing demand for sustainable agricultural practices that minimize harm to non-target organisms.

The synthesis of 3-Bromo-4'-(thiomethyl)benzophenone typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route includes bromination of biphenyl followed by selective methylation at the para position using dimethyl disulfide as both methylating and thiolating agent. This approach highlights the compound's synthetic accessibility and underscores its importance as a building block in organic chemistry.

In conclusion, 3-Bromo-4'-(thiomethyl)benzophenone (CAS No. 197439-23-9) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical synthesis and drug discovery.